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Compound of Interest

Compound Name: 1,2-Dithiolan-4-one, 3,5-dimethyl-

Cat. No.: B12706342

An In-Depth Technical Guide to 3,5-dimethyl-1,2-dithiolan-4-one

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 3,5-dimethyl-1,2-dithiolan-4-one. It is intended for researchers, scientists, and
professionals in drug development who are interested in the characteristics and potential
applications of this heterocyclic compound. Due to the limited availability of data for this specific
molecule, information from closely related compounds and general principles of dithiolane
chemistry are included to provide a broader context.

Chemical Identity and Physical Properties

3,5-dimethyl-1,2-dithiolan-4-one is a sulfur-containing heterocyclic organic compound. Its core
structure is a five-membered ring containing a disulfide bond and a ketone functional group,
with two methyl substituents at positions 3 and 5. The presence of two chiral centers at these
positions means the compound can exist as cis and trans stereoisomers.[1][2]

Table 1: Physical and Chemical Properties of 3,5-dimethyl-1,2-dithiolan-4-one
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Property Value Source

Molecular Formula CsHsOS:2 [1112]

Molecular Weight 148.246 g/mol [1][2]

Specific Gravity 1.19400 @ 25.00 °C [3]

Refractive Index 1.55200 @ 20.00 °C [3]

Boiling Point 235.00 °C @ 760.00 mm Hg [3]
0.052000 mmHg @ 25.00 °C

Vapor Pressure [3]
(est)

_ 211.00 °F TCC (99.70 °C)

Flash Point [3]
(est.)

logP (o/w) 2.030 (est.) [3]

Water Solubility 10040 mg/L @ 25 °C (est.) [3]

Spectral Data

Detailed spectral data such as *H-NMR, 3C-NMR, and mass spectrometry for 3,5-dimethyl-1,2-
dithiolan-4-one are not readily available in the public domain. However, gas chromatography
(GC) data is noted in the NIST Chemistry WebBook, suggesting this technique is suitable for its
analysis.[1][2] For related 1,2-dithiolane structures, standard analytical techniques like NMR
and mass spectrometry are used for characterization.

Experimental Protocols: A Proposed Synthetic
Approach

A specific, detailed experimental protocol for the synthesis of 3,5-dimethyl-1,2-dithiolan-4-one is
not explicitly documented in the reviewed literature. However, a general synthetic strategy for
1,2-dithiolanes can be proposed based on established methods for similar compounds, such as
the synthesis of 1,2-dithiolanes from 1,3-diols.[3]

The following is a generalized, plausible protocol for the synthesis of 3,5-dimethyl-1,2-dithiolan-
4-one:
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Step 1: Synthesis of the Precursor Diol The synthesis would likely start from a readily available
precursor that can be converted to 3,5-hexanediol-4-one.

Step 2: Conversion of Diol to Dithiol The diol would then be converted to the corresponding
dithiol. A common method involves treating the diol with thiourea in the presence of a strong
acid like hydrobromic acid, followed by alkaline hydrolysis.[3]

Step 3: Oxidative Cyclization The resulting dithiol can then undergo oxidative cyclization to
form the 1,2-dithiolane ring. This is often achieved by air oxidation in a suitable solvent.[3]

Step 4: Purification The final product would require purification, likely through column
chromatography on silica gel. It is noted that for similar methylated dithiolanes, separation of
cis and trans isomers can be challenging.[3]
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Proposed Synthesis Workflow for 3,5-dimethyl-1,2-dithiolan-4-one
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3,5-dimethyl-1,2-dithiolan-4-one
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A proposed synthetic workflow for 3,5-dimethyl-1,2-dithiolan-4-one.

Biological Activity and Signaling Pathways
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There is no specific information available regarding the biological activity or signaling pathways
of 3,5-dimethyl-1,2-dithiolan-4-one. However, the broader class of 1,2-dithiolanes has been
investigated for various biological effects.

o Pesticidal Activity: Some nitrogen-containing 1,2-dithiolanes have shown acaricidal and
insecticidal properties.[3]

o Thioredoxin Reductase (TrxR) Inhibition: Derivatives of the related 1,2-dithiolane-4-
carboxylic acid have been studied as potential inhibitors of Thioredoxin Reductase 1 (TrxR1),
an enzyme often overexpressed in cancer cells. However, these studies concluded that the
1,2-dithiolane moiety by itself is not sufficient for significant inhibitory activity.[4]

o General Pharmacological Properties: The 1,2-dithiole class of compounds, which are
structurally related, have been reported to exhibit a range of pharmacological activities,
including antitumor, antioxidant, and anti-HIV properties.[5]

Given the lack of specific data, the biological role of 3,5-dimethyl-1,2-dithiolan-4-one remains
an area for future investigation.

3,5-dimethyl-1,2-dithiolan-4-one
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Logical relationship of 3,5-dimethyl-1,2-dithiolan-4-one to potential biological activities.

Conclusion
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3,5-dimethyl-1,2-dithiolan-4-one is a compound for which basic physical properties are known,
but detailed experimental and biological data are scarce in the current scientific literature. The
provided synthetic protocol is a generalized proposal based on established chemistry for
related compounds and would require experimental validation. Future research is needed to
fully characterize this molecule, including its spectral properties, and to explore its potential
biological activities. The information on related dithiolane and dithiole compounds suggests that
this chemical class can be a source of biologically active molecules, warranting further
investigation into compounds like 3,5-dimethyl-1,2-dithiolan-4-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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